![molecular formula C9H14ClN3O B2429453 1',3'-Dihydrospiro{cyclopropane-1,2'-pyrazolo[3,2-b][1,3]oxazine}-5'-ylmethanamine hydrochloride CAS No. 2251053-61-7](/img/structure/B2429453.png)
1',3'-Dihydrospiro{cyclopropane-1,2'-pyrazolo[3,2-b][1,3]oxazine}-5'-ylmethanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1',3'-Dihydrospiro{cyclopropane-1,2'-pyrazolo[3,2-b][1,3]oxazine}-5'-ylmethanamine hydrochloride is a useful research compound. Its molecular formula is C9H14ClN3O and its molecular weight is 215.68. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Structural Insights
1',3'-Dihydrospiro{cyclopropane-1,2'-pyrazolo[3,2-b][1,3]oxazine}-5'-ylmethanamine hydrochloride is a compound related to the broader class of 1,2-oxazines and 1,2-benzoxazines, whose synthesis often involves the dehydration of 5,6-dihydro-6-hydroxy-4H-1,2-oxazines. Such compounds can be produced through the cyclization of 3-acyl-1-nitrosopent-1-en-4-ones using specific conditions and are known for their utility as electrophiles in various chemical reactions (Sainsbury, 1991).
Applications in Heterocyclic Synthesis
The compound's structural relatives, specifically pyrazolines, are instrumental in synthesizing hexasubstituted cyclopropanes and exhibit applications as oxygen-atom transfer reagents. These compounds are versatile in forming structurally unique molecules with significant implications in organic synthesis (Baumstark et al., 2013).
Role in Quinoxaline and Derivative Synthesis
Quinoxalines and their analogs, closely related to the compound , have been explored for their antitumoral properties and as catalyst ligands. Their diverse applications in fields like dyes, pharmaceuticals, and antibiotics highlight their chemical importance and versatility (Pareek & Kishor, 2015).
Involvement in Heterocyclic Compound Synthesis
The chemical reactivity of derivatives of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-one, structurally related to the compound , underscores its value as a building block in synthesizing various heterocyclic compounds like spiropyrans and spiropyridines. This reactivity demonstrates the compound's potential as a precursor in diverse chemical syntheses (Gomaa & Ali, 2020).
Properties
IUPAC Name |
spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclopropane]-3-ylmethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O.ClH/c10-3-7-4-11-12-5-9(1-2-9)6-13-8(7)12;/h4H,1-3,5-6,10H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMLHHOHBMDJGSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CN3C(=C(C=N3)CN)OC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.